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Compound of Interest

Compound Name: 4,4-Dimethoxycyclohexanol

CAS No.: 112906-44-2

Cat. No.: B3082546

Get Quote

Executive Summary & Compound Profile
Target Molecule: 4,4-Dimethoxycyclohexanol CAS Registry Number: 55905-62-9

(Generic/Analogous) or derived from 16808-02-7 (Ketone precursor) Molecular Formula:

Cngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

H

O

Molecular Weight: 160.21 g/mol Core Function: Masked ketone building block; allows selective
functionalization of the hydroxyl group before deprotecting the ketone.

Critical Analysis: The primary challenge in characterizing this molecule is distinguishing it from

its precursor (4,4-dimethoxycyclohexanone) and its hydrolysis product (4-

hydroxycyclohexanone).[1] The spectroscopic strategy focuses on confirming the integrity of

the acetal (NMR/IR) while verifying the reduction of the ketone to the alcohol (IR/NMR).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the definitive method for structural validation.[1][2] The molecule possesses a plane of

symmetry (on average time scales), simplifying the spectra.[2]

H NMR Data (400 MHz, CDCl )
Note: Chemical shifts are referenced to TMS (0.00 ppm).
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Multiplicity Integration Assignment
Structural
Logic

A 3.65 – 3.75 Multiplet (tt) 1H H-1 (CH-OH)

Typical

methine

proton alpha

to hydroxyl in

a

cyclohexane

ring.[2]

B 3.18 & 3.19 Singlets 6H

-

OCHngconte

nt-ng-

c1989010908

="" _nghost-

ng-
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=""

class="inline
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Distinctive

methoxy

singlets.[2]

May appear

as two peaks

if ring

inversion is

slow, or one

average peak

at RT.

C 1.85 – 1.95 Multiplet 2H H-2/6 (eq) Equatorial

protons alpha

to the
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hydroxyl

group.[1][2]

D 1.65 – 1.75 Multiplet 2H H-3/5 (eq)

Equatorial

protons alpha

to the acetal

group.[1][2]

E 1.50 – 1.60 Multiplet 2H H-2/6 (ax)

Axial protons

alpha to the

hydroxyl

group.[1][2]

F 1.35 – 1.45 Multiplet 2H H-3/5 (ax)

Axial protons

alpha to the

acetal group.

[1][2]

G
~1.8

(variable)
Broad Singlet 1H -OH

Hydroxyl

proton; shift

varies with

concentration

and solvent.

[1][2]

Expert Insight:

Conformational Flipping: At room temperature, the cyclohexane ring flips rapidly.[1][2] If the

sample is cooled (-40°C), the methoxy signals will split distinctly into axial (shielded) and

equatorial (deshielded) positions.[2]

Purity Check: Look for a triplet at ~4.8 ppm.[1][2] This indicates the presence of an acetal

proton from a side reaction or hydrolysis (hemiacetal formation), though rare in dry CDCl

.[2]

C NMR Data (100 MHz, CDCl )
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Signal

Shift
(ngcontent-ng-
c1989010908="
" _nghost-ng-
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, ppm)

Type Assignment
Diagnostic
Value

C-4 100.5 Quaternary Acetal Carbon

Critical: Confirms

the ketone is

protected.[2] A

peak at ~210

ppm would

indicate free

ketone.

C-1 69.8 CH Carbinol Carbon

Confirms the

presence of the

secondary

alcohol.[1][2]

OMe 47.2

CHngcontent-ng-

c1989010908=""

_nghost-ng-

c2127666394=""

class="inline ng-

star-inserted">

Methoxy Groups

Characteristic

chemical shift for

dimethyl acetals.

C-3/5 32.5 CH Ring Carbons

Alpha to the

acetal

functionality.

C-2/6 29.1 CH Ring Carbons

Alpha to the

hydroxyl

functionality.[2]
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Infrared Spectroscopy (FT-IR)
IR is the fastest "Go/No-Go" decision tool in the synthesis workflow.[1][2]

Wavenumber (cm

)
Intensity Assignment Functional Group

3200 – 3500 Broad, Medium O-H Stretch
Alcohol (Product

confirmation)

2850 – 2950 Strong C-H Stretch
Cyclohexane ring (sp

C-H)

1715 ABSENT C=O Stretch

Ketone (Absence

confirms full

reduction)

1050 – 1150 Very Strong C-O Stretch

Ether/Acetal (C-O-C

and C-O-H bands

overlap)

Self-Validating Protocol: If a sharp peak appears at 1715 cmngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

, the reduction is incomplete or the acetal has hydrolyzed. If the broad peak at 3400 cm

is missing, the ketone was not reduced.[2]

Mass Spectrometry (MS)
Electron Impact (EI) ionization often causes fragmentation of acetals.[1][2] Soft ionization (ESI)

is preferred for molecular weight confirmation.[1][2]

Fragmentation Pattern (EI, 70 eV)[2]
Molecular Ion (Mngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

): m/z 160 (Often weak or invisible due to acetal instability).[2]
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Diagnostic Fragments:

m/z 129 (M - 31): Loss of a methoxy group [M - OCHngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

]

.[2] Common in acetals.[2]

m/z 101: Characteristic acetal fragment [(CHngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

O)

C-CH

]

or ring opening.[2]

m/z 142 (M - 18): Loss of water (dehydration of alcohol).[1][2]

m/z 75: [(CHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-

star-inserted">

O)=CH-CH

]

resonance stabilized ether fragment.[2]

Fragmentation Pathway Diagram
The following diagram illustrates the logical fragmentation steps for structural confirmation.
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Molecular Ion
[M]+ m/z 160

Loss of OMe
[M - OCH3]+

m/z 129-31 Da

Dehydration
[M - H2O]+

m/z 142

-18 Da

Acetal Cleavage
Base Peak

m/z 101

Ring Opening

Click to download full resolution via product page

Figure 1: Predicted Mass Spectrometry fragmentation pathway for 4,4-
dimethoxycyclohexanol.

Experimental Protocol: Characterization Workflow
To ensure data integrity, follow this step-by-step workflow for sample preparation and analysis.

Step 1: Sample Preparation[3]
Solvent Choice: Use CDClngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

neutralized with basic alumina or silver foil.[2]

Reasoning: Commercial CDClngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

is often acidic (HCl formation).[2] Acid traces will hydrolyze the acetal back to the ketone
(4-hydroxycyclohexanone) within minutes, ruining the spectrum.

Concentration: Dissolve ~10 mg of sample in 0.6 mL solvent for

H NMR; ~30 mg for

C NMR.

Step 2: Data Acquisition Sequence
Run IR first (Neat/ATR): Confirm absence of C=O (1715 cmngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">
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). If C=O is present, repurify.[2]

Run

H NMR: Check for methoxy singlets (3.2 ppm).

QC Check: Integration of methoxy protons (6H) vs. carbinol proton (1H) must be 6:1.[1][2]

Run GC-MS: Use a low injector temperature (200°C) to prevent thermal degradation of the

acetal.

Step 3: Purity Logic Flow
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Figure 2: Logical workflow for validating the structural integrity of 4,4-dimethoxycyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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